10-ethoxy-3-(4-fluoro-3-methylphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione
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Description
10-Ethoxy-3-(4-fluoro-3-methylphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione is a structurally complex heterocyclic compound characterized by a fused benzoxadiazocine core. Key features include:
- A thione (-C=S) group at position 4, which enhances reactivity and binding affinity through sulfur-mediated interactions.
- Substituents:
- Ethoxy group at position 10, influencing solubility and steric effects.
- 4-Fluoro-3-methylphenyl group at position 3, contributing to lipophilicity and electronic modulation.
- Methyl group at position 2, further modifying steric bulk.
This compound belongs to a class of sulfur-containing heterocycles, which are often explored for pharmaceutical applications due to their metabolic stability and bioactivity .
Properties
IUPAC Name |
6-ethoxy-10-(4-fluoro-3-methylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-triene-11-thione | |
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InChI |
InChI=1S/C20H21FN2O2S/c1-4-24-17-7-5-6-14-16-11-20(3,25-18(14)17)23(19(26)22-16)13-8-9-15(21)12(2)10-13/h5-10,16H,4,11H2,1-3H3,(H,22,26) | |
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InChI Key |
JHQWRKKXFYCLDE-UHFFFAOYSA-N | |
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Canonical SMILES |
CCOC1=CC=CC2=C1OC3(CC2NC(=S)N3C4=CC(=C(C=C4)F)C)C | |
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Molecular Formula |
C20H21FN2O2S | |
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Molecular Weight |
372.5 g/mol | |
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Comparison with Similar Compounds
Structural Differences :
- Position 3 substituent : 3-Methoxypropyl group instead of 4-fluoro-3-methylphenyl.
- Impact :
- Reduced aromaticity and increased alkyl chain flexibility.
- Lower molecular weight (336.45 g/mol vs. target compound’s estimated ~390 g/mol).
Physical Properties :
| Property | Value |
|---|---|
| Molecular formula | C₁₇H₂₄N₂O₃S |
| Molecular weight | 336.45 g/mol |
| Predicted density | ~1.3 g/cm³ |
| Synthesis | Prepared via thionation using P₂S₅ |
Functional Implications :
- The 3-methoxypropyl group may enhance solubility in polar solvents but reduce affinity for aromatic binding pockets compared to the fluorinated phenyl group in the target compound .
10-Methoxy-2-methyl-3-(4-methylphenyl)-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocine-4-thione (CAS: 702655-73-0)
Structural Differences :
- Position 10 substituent : Methoxy group instead of ethoxy.
- Position 3 substituent : 4-Methylphenyl group instead of 4-fluoro-3-methylphenyl.
Physical Properties :
| Property | Value |
|---|---|
| Molecular formula | C₁₉H₂₀N₂O₂S |
| Molecular weight | 340.44 g/mol |
| Predicted boiling point | 466.9 ± 55.0 °C |
| Predicted pKa | 12.90 ± 0.40 |
Functional Implications :
- The 4-methylphenyl group lacks fluorine’s electron-withdrawing effects, altering electronic distribution and binding kinetics .
Key Research Findings
- SAR Insights: Fluorinated aryl groups (as in the target compound) improve binding to hydrophobic enzyme pockets compared to alkyl or non-fluorinated aryl substituents . Ethoxy groups prolong half-life in vivo compared to methoxy, as observed in related benzoxadiazocines .
- Thermodynamic Stability :
- The fused bicyclic framework confers rigidity, reducing entropy penalties during molecular recognition events .
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